Cas no 16499-60-8 (4-Chloro-5-Fluoroquinazoline)

• Product Name: 4-Chloro-5-Fluoroquinazoline
• CAS No: 16499-60-8
• MF: C₈H₄ClFN₂
• MW: 182.58216381073
• MDL: MFCD08703154
• CID: 138805
• PubChem ID: 11974445
• Update Time: 2025-06-14

4-Chloro-5-Fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-Fluoroquinazoline
• C8H4ClFN2
• Quinazoline,4-chloro-5-fluoro-
• 4-Chlor-5-fluor-chinazolin
• 4-chloro-5-fluoro-quinazoline
• 5-fluoro-4-chloroquinazoline
• Quinazoline,4-chloro-5-fluoro
• MFCD08703154
• EN300-51539
• SCHEMBL3276096
• FT-0760959
• NRVNUZHSKMEHOT-UHFFFAOYSA-N
• BS-13690
• DTXSID80474982
• SY031689
• AC-36905
• CS-0042907
• Z727600806
• AKOS006229344
• 16499-60-8
• PB41140
• A910867
• DB-064563
• DTXCID80425792

• MDL： MFCD08703154
• Inchi： 1S/C8H4ClFN2/c9-8-7-5(10)2-1-3-6(7)11-4-12-8/h1-4H
• InChI Key： NRVNUZHSKMEHOT-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC=CC2=NC=N1)F

Computed Properties

• Exact Mass: 182.00500
• Monoisotopic Mass: 182.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Boiling Point: 284.9℃ at 760 mmHg
• PSA: 25.78000
• LogP: 2.42230

4-Chloro-5-Fluoroquinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-5-Fluoroquinazoline

Comprehensive Overview of 4-Chloro-5-Fluoroquinazoline (CAS No. 16499-60-8): Properties, Applications, and Industry Insights

4-Chloro-5-Fluoroquinazoline (CAS No. 16499-60-8) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This fluorinated quinazoline derivative has garnered significant attention due to its versatile reactivity, particularly in the synthesis of bioactive molecules. With the increasing demand for small-molecule drug candidates and precision agrochemicals, this compound serves as a critical building block in modern organic synthesis.

The molecular structure of 4-Chloro-5-Fluoroquinazoline features a quinazoline core substituted with chlorine and fluorine atoms at the 4- and 5-positions, respectively. This unique arrangement enhances its electrophilic character, making it an excellent intermediate for nucleophilic substitution reactions. Researchers frequently employ this compound in cross-coupling reactions and catalytic transformations, which are pivotal in developing kinase inhibitors and other targeted therapies.

In recent years, the compound has been extensively studied for its potential in cancer research, particularly in the design of EGFR inhibitors. The fluoroquinazoline scaffold is known to improve metabolic stability and membrane permeability, addressing key challenges in drug discovery. Additionally, its applications extend to material science, where it contributes to the development of organic electronic materials and fluorescent probes.

From an industrial perspective, the synthesis of 4-Chloro-5-Fluoroquinazoline involves multi-step processes, including halogenation and cyclization reactions. Manufacturers prioritize high-purity grades (>98%) to meet the stringent requirements of pharmaceutical GMP standards. The compound’s stability under ambient conditions and compatibility with common solvents like DMF and THF further enhance its utility in large-scale production.

Environmental and regulatory considerations are also critical. The compound’s low ecotoxicity profile and compliance with REACH regulations make it a sustainable choice for industrial applications. Recent advancements in green chemistry have further optimized its synthesis, reducing waste generation and energy consumption.

Market trends indicate growing demand for 4-Chloro-5-Fluoroquinazoline in Asia-Pacific regions, driven by expanding pharmaceutical R&D activities. Key players are investing in process intensification and continuous flow chemistry to scale production efficiently. For researchers, accessing reliable analytical data (e.g., NMR, HPLC) is essential to ensure reproducibility in synthetic workflows.

In summary, 4-Chloro-5-Fluoroquinazoline (CAS No. 16499-60-8) represents a cornerstone in modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its role in advancing precision medicine and sustainable agrochemicals underscores its enduring relevance in science and technology.